methyl 3-(2-amino-1H-imidazol-4-yl)propanoate hydrochloride
Overview
Description
Methyl 3-(2-amino-1H-imidazol-4-yl)propanoate hydrochloride, also known as methyl 3-(2-aminoimidazol-4-yl)propanoate hydrochloride (MAPIH), is a synthetic compound that has been studied for its potential applications in scientific research and laboratory experiments. MAPIH is an organic compound composed of a methyl group, a propanoate group, and an imidazole group, with a hydrochloride group attached. This compound has been studied for its biochemical and physiological effects, as well as its potential applications in scientific research and laboratory experiments.
Scientific Research Applications
MAPIH has been studied for its potential applications in scientific research and laboratory experiments. It has been used as a reagent in the synthesis of various compounds, including heterocyclic compounds and pharmaceuticals. It has also been used as a catalyst in organic reactions, such as the synthesis of imidazoles and imidazolium salts. Additionally, it has been studied for its potential applications in the synthesis of peptides and proteins.
Mechanism of Action
MAPIH is believed to act as an inhibitor of certain enzymes involved in the metabolism of amino acids, such as arginase and ornithine decarboxylase. It is also believed to act as an inhibitor of certain amino acid transporters, such as the glutamate transporter. Additionally, it has been studied for its potential role in modulating the activity of certain neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
MAPIH has been studied for its biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes involved in the metabolism of amino acids, such as arginase and ornithine decarboxylase. It has also been studied for its potential role in modulating the activity of certain neurotransmitters, such as dopamine and serotonin. Additionally, it has been studied for its potential role in modulating the activity of certain ion channels, such as the NMDA receptor.
Advantages and Limitations for Lab Experiments
MAPIH has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it can be easily synthesized in a laboratory setting. Additionally, it is a relatively stable compound, which makes it suitable for use in long-term experiments. However, MAPIH has some limitations for use in laboratory experiments. It has a relatively low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, it has a relatively low bioavailability, which can limit its effectiveness in certain experiments.
Future Directions
MAPIH has potential applications in a variety of scientific research and laboratory experiments. Future research should focus on further exploring its potential role in modulating the activity of certain enzymes, neurotransmitters, and ion channels. Additionally, further research should focus on exploring its potential applications in the synthesis of peptides and proteins, as well as its potential role in modulating the activity of certain metabolic pathways. Finally, further research should focus on exploring its potential for use in therapeutic applications, such as the treatment of certain neurological disorders.
Synthesis Methods
MAPIH can be synthesized in a three-step process. The first step is the synthesis of the methyl 3-(2-amino-1H-imidazol-4-yl)propanoate hydrochloride 3-(2-amino-1H-imidazol-4-yl)propanoate intermediate, which is accomplished by reacting a 3-(2-amino-1H-imidazol-4-yl)propanoic acid with anhydrous methyl 3-(2-amino-1H-imidazol-4-yl)propanoate hydrochloride alcohol in the presence of a catalyst. The second step is the conversion of the intermediate to the hydrochloride salt, which is done by reacting the intermediate with hydrochloric acid. The final step is the purification of the hydrochloride salt, which is accomplished by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2-amino-1H-imidazol-4-yl)propanoate hydrochloride involves the reaction of 2-amino-1H-imidazole-4-carboxylic acid with methyl acrylate followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "2-amino-1H-imidazole-4-carboxylic acid", "Methyl acrylate", "Sodium borohydride", "Hydrochloric acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-amino-1H-imidazole-4-carboxylic acid in methanol.", "Step 2: Add methyl acrylate to the solution and stir at room temperature for 24 hours.", "Step 3: Add sodium borohydride to the reaction mixture and stir for an additional 24 hours.", "Step 4: Quench the reaction with hydrochloric acid and extract the product with diethyl ether.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent.", "Step 6: Dissolve the crude product in hydrochloric acid and evaporate the solvent to obtain the hydrochloride salt of methyl 3-(2-amino-1H-imidazol-4-yl)propanoate." ] } | |
CAS RN |
2751614-93-2 |
Molecular Formula |
C7H12ClN3O2 |
Molecular Weight |
205.6 |
Purity |
95 |
Origin of Product |
United States |
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